Cas no 159266-22-5 (2-[(1E)-2-(2-Furanyl)ethenyl]-4,6-bis(trichloromethyl)-1,3,5-triazine)

• Product Name: 2-[(1E)-2-(2-Furanyl)ethenyl]-4,6-bis(trichloromethyl)-1,3,5-triazine
• CAS No: 159266-22-5
• MF: C₁₁H₅Cl₆N₃O
• MW: 407.89
• CID: 4668358
• Update Time: 2023-03-20

2-[(1E)-2-(2-Furanyl)ethenyl]-4,6-bis(trichloromethyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-[(1E)-2-(2-Furanyl)ethenyl]-4,6-bis(trichloromethyl)-1,3,5-triazine

• Inchi： InChI=1S/C11H5Cl6N3O/c12-10(13,14)8-18-7(4-3-6-2-1-5-21-6)19-9(20-8)11(15,16)17/h1-5H/b4-3+
• InChI Key： PNDRGJCVJPHPOZ-ONEGZZNKSA-N
• SMILES： C1=COC(=C1)/C=C/C2=NC(=NC(=N2)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.715±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines